N-butyl-2,6-dichloro-4-methylpyridine-3-carboxamide

• IUPAC Name: N-butyl-2,6-dichloro-4-methylpyridine-3-carboxamide
• InChI: InChI=1S/C11H14Cl2N2O/c1-3-4-5-14-11(16)9-7(2)6-8(12)15-10(9)13/h6H,3-5H2,1-2H3,(H,14,16)
• InChI Key: RBABPIUTTZQPQC-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C1=C(N=C(C=C1C)Cl)Cl
• Molecular Formula: C11H14Cl2N2O
• Molecular Weight: 261.14 g/mol

Description

N-butyl-2,6-dichloro-4-methylpyridine-3-carboxamide is a chemical compound that belongs to the pyridine family Pyridine derivatives are known for their wide range of applications in various fields such as pharmaceuticals, agrochemicals, and materials science

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-butyl-2,6-dichloro-4-methylpyridine-3-carboxamide typically involves the reaction of 2,6-dichloro-4-methylpyridine-3-carboxylic acid with n-butylamine. The reaction is usually carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) to facilitate the formation of the amide bond. The reaction conditions often include a solvent like dichloromethane and a temperature range of 0-25°C.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations can lead to a more scalable and cost-effective production method.

Chemical Reactions Analysis

Types of Reactions

N-butyl-2,6-dichloro-4-methylpyridine-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The chlorine atoms in the compound can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of corresponding amines or alcohols.

Substitution: Formation of substituted pyridine derivatives.

Scientific Research Applications

N-butyl-2,6-dichloro-4-methylpyridine-3-carboxamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of N-butyl-2,6-dichloro-4-methylpyridine-3-carboxamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

2,6-Dichloro-4-methylpyridine: A precursor in the synthesis of N-butyl-2,6-dichloro-4-methylpyridine-3-carboxamide.

N-butyl-2,6-dichloro-3-methylpyridine-4-carboxamide: A structural isomer with different chemical properties.

Uniqueness

This compound is unique due to its specific substitution pattern on the pyridine ring, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.